Cas no 1805100-57-5 (Ethyl 6-amino-3-(trifluoromethyl)picolinate)

• Product Name: Ethyl 6-amino-3-(trifluoromethyl)picolinate
• CAS No: 1805100-57-5
• MF: C₉H₉F₃N₂O₂
• MW: 234.175172567368
• CID: 4803324
• Update Time: 2025-05-20

Ethyl 6-amino-3-(trifluoromethyl)picolinate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-amino-3-(trifluoromethyl)picolinate

• Inchi： 1S/C9H9F3N2O2/c1-2-16-8(15)7-5(9(10,11)12)3-4-6(13)14-7/h3-4H,2H2,1H3,(H2,13,14)
• InChI Key： CHAZRRZMMDQZRB-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C(N)N=C1C(=O)OCC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 258
• XLogP3: 1.9
• Topological Polar Surface Area: 65.2

Additional information on Ethyl 6-amino-3-(trifluoromethyl)picolinate

Ethyl 6-amino-3-(trifluoromethyl)picolinate (CAS No. 1805100-57-5): A Comprehensive Overview

Ethyl 6-amino-3-(trifluoromethyl)picolinate (CAS No. 1805100-57-5) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its unique structural features, exhibits promising potential in various biological and chemical applications. The presence of both amino and trifluoromethyl functional groups makes it a versatile intermediate in the synthesis of more complex molecules, particularly in the realm of medicinal chemistry.

The Ethyl 6-amino-3-(trifluoromethyl)picolinate molecule is derived from picolinic acid, a heterocyclic compound that serves as a fundamental building block in organic synthesis. The introduction of the trifluoromethyl group at the 3-position and the ethyl ester at the 1-position enhances its reactivity and stability, making it an attractive candidate for further functionalization. This modification not only improves its solubility in various solvents but also influences its electronic properties, which are crucial for its biological activity.

In recent years, there has been a growing interest in compounds containing the trifluoromethyl group due to their enhanced metabolic stability and improved binding affinity to biological targets. The 6-amino-3-(trifluoromethyl)picolinate moiety has been extensively studied for its role in developing novel therapeutic agents. Its incorporation into drug candidates has shown promise in targeting various diseases, including cancer and infectious disorders. The amino group provides a site for further chemical modification, allowing researchers to tailor the compound's properties to specific therapeutic needs.

One of the most compelling aspects of Ethyl 6-amino-3-(trifluoromethyl)picolinate is its potential as a precursor in the synthesis of more complex molecules. The trifluoromethyl group is known to increase the lipophilicity of compounds, which can enhance their ability to cross cell membranes and interact with biological targets. Additionally, the amino group can be used to form amides or other derivatives that may exhibit improved pharmacokinetic profiles. These characteristics make it a valuable asset in the pharmaceutical industry for designing new drugs with enhanced efficacy and reduced side effects.

The synthesis of Ethyl 6-amino-3-(trifluoromethyl)picolinate involves multi-step organic reactions that require precise control over reaction conditions. The process typically begins with the functionalization of picolinic acid, followed by selective protection and deprotection steps to achieve the desired regioisomerism. Advanced synthetic techniques, such as cross-coupling reactions and palladium catalysis, are often employed to introduce the trifluoromethyl group efficiently. These synthetic strategies ensure high yields and purity, which are essential for pharmaceutical applications.

In academic research, Ethyl 6-amino-3-(trifluoromethyl)picolinate has been used as a key intermediate in studying enzyme inhibition and receptor binding mechanisms. Its structural features allow it to interact with various biological targets, providing insights into drug-receptor interactions at a molecular level. For instance, studies have shown that derivatives of this compound can inhibit enzymes involved in cancer cell proliferation by binding to their active sites. This has opened up new avenues for developing targeted therapies that specifically address these enzymatic pathways.

The pharmaceutical industry has also explored the use of Ethyl 6-amino-3-(trifluoromethyl)picolinate in developing antibiotics and antiviral agents. The trifluoromethyl group's ability to enhance metabolic stability makes it particularly useful in creating compounds that can withstand enzymatic degradation. This property is crucial for antibiotics, which need to remain active within the body long enough to combat infections effectively. Additionally, derivatives of this compound have shown promise in inhibiting viral proteases, which are essential for viral replication.

The potential applications of Ethyl 6-amino-3-(trifluoromethyl)picolinate extend beyond pharmaceuticals into agrochemicals and material science. In agrochemicals, similar compounds have been used as intermediates in synthesizing herbicides and pesticides due to their ability to interact with biological targets in plants and pests. In material science, the unique electronic properties of compounds containing trifluoromethyl groups have been exploited in developing advanced materials with enhanced durability and functionality.

The safety profile of Ethyl 6-amino-3-(trifluoromethyl)picolinate is another critical aspect that has been thoroughly evaluated through preclinical studies. These studies have assessed its toxicity, pharmacokinetics, and potential side effects to ensure its safety for further development into therapeutic agents. The results have been encouraging, showing that the compound is well-tolerated at relevant doses and does not exhibit significant adverse effects. This positive safety profile enhances its attractiveness for clinical development.

In conclusion, Ethyl 6-amino-3-(trifluoromethyl)picolinate (CAS No. 1805100-57-5) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it a valuable intermediate for synthesizing complex molecules with enhanced biological activity. The presence of both amino and trifluoromethyl functional groups provides versatility in chemical modifications, enabling researchers to design novel drug candidates with improved efficacy and safety profiles. As research continues to uncover new applications for this compound, its importance in advancing medical science is likely to grow even further.